Cas no 213203-84-0 (3-(Trifluoromethylthio)benzyl Bromide)

• Product Name: 3-(Trifluoromethylthio)benzyl Bromide
• CAS No: 213203-84-0
• MF: C₈H₆BrF₃S
• MW: 271.097450733185
• MDL: MFCD00236346
• CID: 252730
• PubChem ID: 2777880
• Update Time: 2025-04-19

3-(Trifluoromethylthio)benzyl Bromide Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(bromomethyl)-3-[(trifluoromethyl)thio]-
• 1-(bromomethyl)-3-(trifluoromethylsulfanyl)benzene
• 3-(Trifluoromethylthio)benzyl bromide
• 3-Trifluoromethylthiobenzyl bromide
• MPZVFRHSCOOMNG-UHFFFAOYSA-N
• C8H6BrF3S
• FT-0613966
• (3-(Bromomethyl)phenyl)(trifluoromethyl)sulfane
• FS-5923
• EN300-130143
• 213203-84-0
• AKOS008901204
• SCHEMBL4039392
• MFCD00236346
• 1-(bromomethyl)-3-[(trifluoromethyl)sulfanyl]benzene
• DTXSID80380695
• 3-(Trifluoromethylthio)benzyl Bromide

• MDL： MFCD00236346
• Inchi： 1S/C8H6BrF3S/c9-5-6-2-1-3-7(4-6)13-8(10,11)12/h1-4H,5H2
• InChI Key： MPZVFRHSCOOMNG-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C=1)SC(F)(F)F

Computed Properties

• Exact Mass: 269.93300
• Monoisotopic Mass: 269.93257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.63±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 196.9±40.0 ºC (760 Torr),
• Flash Point: 72.9±27.3 ºC,
• Refractive Index: 1.539
• Solubility: Almost insoluble (0.033 g/l) (25 º C),
• PSA: 25.30000
• LogP: 4.19340
• Sensitiveness: Stench

3-(Trifluoromethylthio)benzyl Bromide Security Information

• Hazard Statement： Corrosive/Stench
• Hazardous Material Identification：
• Risk Phrases：R34; R36
• Safety Term：S26;S36/37/39;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides